Cas no 104599-03-3 (Phenol, 4-[3-methyl-1-(phenylmethyl)-1H-indol-2-yl]-)
![Phenol, 4-[3-methyl-1-(phenylmethyl)-1H-indol-2-yl]- structure](https://www.kuujia.com/scimg/cas/104599-03-3x500.png)
104599-03-3 structure
Product name:Phenol, 4-[3-methyl-1-(phenylmethyl)-1H-indol-2-yl]-
CAS No:104599-03-3
MF:C22H19NO
MW:313.392365694046
CID:1144839
Phenol, 4-[3-methyl-1-(phenylmethyl)-1H-indol-2-yl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-[3-methyl-1-(phenylmethyl)-1H-indol-2-yl]-
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- Inchi: 1S/C22H19NO/c1-16-20-9-5-6-10-21(20)23(15-17-7-3-2-4-8-17)22(16)18-11-13-19(24)14-12-18/h2-14,24H,15H2,1H3
- InChI Key: XTXQCGMNEMOBOU-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(C2=C(C)C3=C(N2CC2=CC=CC=C2)C=CC=C3)C=C1
Computed Properties
- Exact Mass: 313.14677
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 521.0±38.0 °C(Predicted)
- PSA: 25.16
- pka: 10.32±0.15(Predicted)
Phenol, 4-[3-methyl-1-(phenylmethyl)-1H-indol-2-yl]- Related Literature
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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